Cas no 2098121-87-8 (1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2098121-87-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5043231
• Update Time: 2023-08-24

1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-((tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazole-4-carboxylic acid
• 1-(oxan-3-ylmethyl)pyrazole-4-carboxylic acid
• 1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C10H14N2O3/c13-10(14)9-4-11-12(6-9)5-8-2-1-3-15-7-8/h4,6,8H,1-3,5,7H2,(H,13,14)
• InChI Key： RUQNVQYUWCMCLT-UHFFFAOYSA-N
• SMILES： O1CCCC(CN2C=C(C(=O)O)C=N2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 0.3
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 410.5±15.0 °C at 760 mmHg
• Flash Point: 202.1±20.4 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-((Tetrahydro-2H-pyran-3-yl)methyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)